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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772 Get Quote

Essential Safety and Handling Guide for Butane-
1,4-13C2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Butane-1,4-13C2. Adherence to these procedures is

vital for ensuring laboratory safety and proper disposal. Butane-1,4-13C2 is an isotopically

labeled compound that is also an extremely flammable gas, requiring specific handling

precautions.[1][2]

Hazard Identification and Classification
Butane-1,4-13C2 presents significant physical hazards due to its flammability and its state as a

gas under pressure.[1][2] In high concentrations, it can also act as an asphyxiant by displacing

oxygen.[1][3]

Hazard Classification GHS Code Description

Flammable Gases H220 Extremely flammable gas.[1][2]

Gases Under Pressure H280
Contains gas under pressure;

may explode if heated.[1][2]

Simple Asphyxiant -
May displace oxygen and

cause rapid suffocation.[3]
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Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to create a barrier between the researcher and the hazardous

material.[4] The following table outlines the recommended PPE for handling Butane-1,4-13C2.

Body Part
Personal Protective
Equipment

Rationale

Eyes/Face

Safety glasses or goggles. A

face shield is recommended

for tasks with a higher risk of

splashes or releases.[4][5]

To protect against potential

splashes of liquefied gas and

contact with vapors.[4][6]

Hands

Chemical-resistant gloves

(e.g., nitrile rubber for

intermittent contact).[5]

To prevent skin contact with

the liquefied gas, which can

cause frostbite.[7]

Body

A flame-resistant lab coat or a

lab coat made of 100% cotton.

[8][9]

To protect skin and clothing

from splashes and in case of a

flash fire.[4][8]

Feet Closed-toe shoes.[4]
To protect feet from spills and

falling objects.[6]

Respiratory

A respirator may be required

when working in poorly

ventilated areas or when

engineering controls are not

sufficient.[4]

To prevent inhalation of high

concentrations of the gas,

which can lead to

asphyxiation.[1]

Operational Plan for Safe Handling
A systematic approach to handling Butane-1,4-13C2 is essential to minimize risks. This

involves careful preparation, handling, and storage procedures.

Preparation:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.
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Location: Ensure all handling of Butane-1,4-13C2 occurs in a well-ventilated area, such as a

chemical fume hood, to prevent the accumulation of flammable vapors.[8]

Ignition Sources: Remove all potential ignition sources from the work area, including open

flames, hot surfaces, sparks from electrical equipment, and static electricity.[1][8][10]

Equipment: Use equipment rated for cylinder pressure and compatible with the material.[10]

Ensure all components are made of metal and are properly grounded to prevent the buildup

of static electricity.[6]

Emergency Preparedness: Have a suitable fire extinguisher (e.g., an ABC extinguisher)

readily available.[8] Ensure that an emergency plan is in place to handle accidental releases.

[10]

Handling:

Cylinder Movement: Use a suitable hand truck to move gas cylinders; do not drag, roll, or

drop them.[10]

Connecting Equipment: Do not open the cylinder valve until it is connected to the equipment

prepared for use. A backflow prevention device should be used in the piping.[10]

Leak Check: After connecting the cylinder, perform a leak check on all connections using a

suitable method (e.g., Snoop leak detection fluid).

Flow Control: Open valves slowly to prevent rapid pressure changes.

Hygiene: Do not eat, drink, or smoke in the work area. Wash hands thoroughly after

handling.[10]

Storage:

Location: Store cylinders in a well-ventilated, secure area away from heat, direct sunlight,

and ignition sources.[1][7][10] The storage area should be free from fire risk.[1]

Temperature: Keep the container in a location where the temperature does not exceed 50°C

(122°F).[1][11]
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Position: Store cylinders in an upright position and secure them to prevent falling.[1][10]

Segregation: Store away from incompatible materials, such as oxidant gases.[1]

Labeling: Ensure all containers are clearly labeled with the identity of the contents and the

associated hazards.[12]

Disposal Plan
The disposal of Butane-1,4-13C2 and its containers must be handled as hazardous waste, in

compliance with local, state, and federal regulations.

Contact EHS: Consult with your institution's Environmental Health and Safety (EHS)

department for specific disposal procedures.

Empty Canisters: For commercial-level disposal, empty canisters should be placed in

designated hazardous waste containers labeled for flammable gas.[11] Do not mix with other

types of hazardous waste.[11]

Residual Gas: Never dispose of a canister with gas remaining inside.[11] Your EHS office will

provide guidance on how to handle residual gas.

Container Management: Keep waste containers in a cool, dry, and well-ventilated location,

away from heat and sunlight.[11]

Waste Pickup: Arrange for a pickup of the hazardous waste through a certified waste

management company contracted by your institution.[11]

Safe Handling and Disposal Workflow
Caption: Workflow for the safe handling and disposal of Butane-1,4-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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